1-(1-((tetrahydro-2H-pyran-4-yl)methyl)piperidin-4-yl)-4-(5-(trifluoromethyl)pyridin-2-yl)piperazine

• IUPAC Name: 1-[1-(oxan-4-ylmethyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine
• InChI: InChI=1S/C21H31F3N4O/c22-21(23,24)18-1-2-20(25-15-18)28-11-9-27(10-12-28)19-3-7-26(8-4-19)16-17-5-13-29-14-6-17/h1-2,15,17,19H,3-14,16H2
• InChI Key: MFIJKGMQJKYYAA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCN(CC2)C3=NC=C(C=C3)C(F)(F)F)CC4CCOCC4
• Molecular Formula: C21H31F3N4O
• Molecular Weight: 412.5 g/mol

Description

1-(1-((tetrahydro-2H-pyran-4-yl)methyl)piperidin-4-yl)-4-(5-(trifluoromethyl)pyridin-2-yl)piperazine is a useful research compound. Its molecular formula is C21H31F3N4O and its molecular weight is 412.501. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Structure

• Piperazine-Based Ionic Salt for Synthesis : A study introduced a piperazine-based dicationic Bronsted acidic ionic salt, which proved efficient in catalyzing the synthesis of pyrimidine and pyran derivatives. This highlights the compound's utility in facilitating complex organic reactions, suggesting potential applications in the synthesis of pharmacologically active molecules (Darvishzad, Daneshvar, Shirini, & Tajik, 2019).

Antagonist and Receptor Binding Studies

• CB1 Cannabinoid Receptor Interaction : Research on a structurally similar compound, N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716), demonstrated its potent and selective antagonism towards the CB1 cannabinoid receptor. This study provides insights into the molecular interactions involved, potentially informing the development of new therapeutics targeting cannabinoid receptors (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).

Drug Delivery Systems

• Encapsulation in Water Soluble Metalla-Cages : A novel approach for drug delivery involves the encapsulation of lipophilic compounds in water-soluble metalla-cages. This method showcases the potential of using complex piperazine derivatives for the targeted delivery of drugs, particularly in overcoming solubility challenges associated with lipophilic drug molecules (Mattsson, Zava, Renfrew, Sei, Yamaguchi, Dyson, & Therrien, 2010).

Antifungal Agents

• Novel Indole Linked Triazole Derivatives : Indole linked triazole derivatives, incorporating a piperazine moiety, have been synthesized and evaluated for their antifungal activities. This suggests that modifications to the piperazine structure can yield compounds with significant biological activity, potentially leading to the development of new antifungal agents (Na, 2010).